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Compound of Interest

Compound Name: Naloxon

Cat. No.: B10858091 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

naloxone is a critical component of laboratory safety and regulatory compliance. Adherence to

established procedures not only prevents potential diversion but also ensures environmental

protection. This guide provides essential, step-by-step instructions for the safe and compliant

disposal of naloxone in its various forms.

Disposal Procedures for Naloxone Formulations
The appropriate disposal method for naloxone depends on whether the product is used,

unused, or expired, and its formulation (nasal spray or injectable). Below are detailed protocols

for handling each scenario.

1. Unused or Expired Naloxone

For naloxone that has not been used or has passed its expiration date, the primary

recommendation is to utilize a drug take-back program. These programs are the most

environmentally sound method for disposing of pharmaceuticals.[1][2]

Step 1: Identify a Take-Back Option. The preferred methods for disposing of unused or

expired medicines are drug take-back locations or mail-back programs.[2] These may be

found at local pharmacies, hospitals, or police stations.[1][2] Some communities also offer

disposal kiosks or mail-back envelopes.[1]
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Step 2: Prepare for Disposal. If a take-back program is not readily available, the medication

can be disposed of in the trash with specific precautions.[1][2]

Mix the naloxone with an unappealing substance such as dirt, cat litter, or used coffee

grounds.[1][2][3] Do not crush pills or capsules.[2]

Place the mixture in a sealed container, such as a plastic bag, to prevent leakage.[1][3]

Step 3: Discard. Throw the sealed container in the household or laboratory trash.[1]

Step 4: Protect Personal Information. Scratch out all personal information from the

prescription label on the empty packaging to protect privacy.[1][3]

In some cases, expired but properly stored naloxone may be donated to syringe service

programs, as it may still be effective.[4]

2. Used Naloxone

The disposal of used naloxone applicators varies by their design.

Nasal Spray: A used naloxone nasal spray device contains only one dose and cannot be

reused.[5] After administration, the empty device should be placed back in its original box

and can be disposed of in the solid waste trash.[4]

Injectable Naloxone: Used injectable naloxone, including the syringe and vial, is considered

medical waste.[4]

These items must be disposed of in a designated sharps disposal container.[4][6]

These containers should be non-pierceable and sealed when three-quarters full.[6]

Check with your institution's Environmental Health and Safety (EHS) department for

specific procedures on disposing of sharps containers.[7][8][9]

For laboratories working with controlled substances, it is crucial to follow institutional and DEA

regulations for waste disposal.[7][10] While naloxone is not a controlled substance, its

association with opioid research necessitates stringent adherence to protocols.[11] Residual
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amounts of non-recoverable waste in empty syringes or vials may be discarded in a biohazard

sharps container.[8]

Quantitative Data on Disposal Methods
Formulation Condition

Recommended
Disposal Method

Alternative
Disposal Method

Nasal Spray Unused/Expired

Drug take-back

program, local

pharmacy, or mail-

back envelope.[1][2]

[4]

Mix with an

undesirable

substance, seal in a

bag, and discard in

trash.[1][2][3]

Used

Place back in box and

dispose of in solid

waste trash.[4]

N/A

Injectable Unused/Expired

Drug take-back

program or reverse

distributor for

controlled substances.

[4][8]

Consult institutional

EHS for specific

protocols.[9]

Used

Place in a sharps

container for disposal

as medical waste.[4]

[6]

N/A

Naloxone Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

naloxone in a laboratory setting.
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Dispose in sharps container as medical waste

Use Drug Take-Back Program or Mail-Back Envelope
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Alternative: Mix with undesirable substance, seal, and trashIf unavailable

Click to download full resolution via product page

Caption: Decision workflow for naloxone disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. compasshcc.org [compasshcc.org]

2. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]

3. myhealthunit.ca [myhealthunit.ca]

4. Naloxone [cdph.ca.gov]

5. pbm.va.gov [pbm.va.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10858091?utm_src=pdf-body-img
https://www.benchchem.com/product/b10858091?utm_src=pdf-body
https://www.benchchem.com/product/b10858091?utm_src=pdf-custom-synthesis
https://www.compasshcc.org/filesimages/Initiatives/SHARP/Resources.SH/Safe%20Handling.pdf
https://www.fda.gov/drugs/safe-disposal-medicines/disposal-unused-medicines-what-you-should-know
https://www.myhealthunit.ca/en/health-professionals-and-partners/resources/Health-Care-Professionals/Expired-Naloxone-One-pager-AODA.pdf
https://www.cdph.ca.gov/Programs/CCDPHP/sapb/pages/naloxone.aspx
https://www.pbm.va.gov/PBM/AcademicDetailingService/Documents/Academic_Detailing_Educational_Material_Catalog/37_IB_926_OEND_Patient_Naloxone_Nasal_Spray_4mg_Instructions_Pocket_Card.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10858091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Narcan/Naxolone Disposal Tips [redbags.com]

7. hsrm.umn.edu [hsrm.umn.edu]

8. research-compliance.umich.edu [research-compliance.umich.edu]

9. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

10. Medical Waste Management Program [cdph.ca.gov]

11. rxdestroyer.com [rxdestroyer.com]

To cite this document: BenchChem. [Safeguarding Research: A Step-by-Step Guide to
Naloxone Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10858091#naloxon-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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